Cas no 61687-50-1 (Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo-)

Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo- structure
61687-50-1 structure
Product Name:Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo-
CAS No:61687-50-1
MF:C15H12Br4
MW:511.871781349182
CID:470002
PubChem ID:19365066
Update Time:2025-04-19

Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo-
    • 1,3-dibromo-5-[2-(3,5-dibromophenyl)propan-2-yl]benzene
    • 61687-50-1
    • DTXSID40598395
    • 1,1'-(Propane-2,2-diyl)bis(3,5-dibromobenzene)
    • SCHEMBL8141537
    • Inchi: 1S/C15H12Br4/c1-15(2,9-3-11(16)7-12(17)4-9)10-5-13(18)8-14(19)6-10/h3-8H,1-2H3
    • InChI Key: PPLWWHPHTLOXOE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)C(C)(C)C1C=C(C=C(C=1)Br)Br)Br

Computed Properties

  • Exact Mass: 507.76716
  • Monoisotopic Mass: 507.76725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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